N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C22H21N7O3/c1-2-32-19-8-6-16(7-9-19)20-10-11-21(30)28(25-20)13-12-23-22(31)17-4-3-5-18(14-17)29-15-24-26-27-29/h3-11,14-15H,2,12-13H2,1H3,(H,23,31)
• InChI Key: QQQINEXRFKFXKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C22H21N7O3
• Molecular Weight: 431.4 g/mol
• CAS No.: 1219902-20-1

Description

N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C22H21N7O3 and its molecular weight is 431.456. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Biological Insights

The compound N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(1H-tetrazol-1-yl)benzamide shares structural features with various biologically active compounds. For instance, a study by Raffa et al. (2019) synthesized and examined benzamides with similar structural characteristics, revealing significant antiproliferative activities against human lung carcinoma cells. Specifically, one compound induced the intrinsic apoptotic pathway by activating p53 and enhanced the TRAIL-inducing death pathway, suggesting the potential of such structures in cancer therapeutics Raffa et al., 2019.

Antimicrobial and Anti-inflammatory Properties

A research study by Bhor & Sable (2022) utilized structural analogs of benzimidazoles, which are chemically akin to the this compound, to test for anti-inflammatory activities. The study found significant potency in some derivatives, indicating potential anti-inflammatory applications for structurally similar compounds Bhor & Sable, 2022.

Spectroscopic and Structural Characterization

Ünver et al. (2009) discussed the synthesis, spectroscopic characterization, and theoretical investigations of compounds structurally similar to this compound. The study provided insights into the structural properties and potential interactions of such compounds, laying the groundwork for further research in related chemical domains Ünver et al., 2009.

Pharmacokinetics and Tissue Distribution

Research by Kim et al. (2008) on a similar compound, an ALK5 inhibitor, investigated its pharmacokinetics and tissue distribution, revealing its potential as an anti-fibrotic drug. This research highlights the importance of such compounds in therapeutic applications and the need for comprehensive studies on their behavior in biological systems Kim et al., 2008.